Cas no 1060815-64-6 (3-bromo-6-chloropyridine-2-carbaldehyde)

3-Bromo-6-chloropyridine-2-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. This compound features both bromo and chloro substituents on the pyridine ring, along with a reactive aldehyde group at the 2-position, enabling diverse functionalization. Its distinct substitution pattern makes it valuable for constructing complex molecules, particularly in medicinal chemistry for developing biologically active compounds. The bromo and chloro groups facilitate further cross-coupling reactions, while the aldehyde moiety serves as a key intermediate for condensation or reduction reactions. High purity and stability ensure reliable performance in multi-step synthetic routes. Suitable for applications in agrochemicals, pharmaceuticals, and material science.
3-bromo-6-chloropyridine-2-carbaldehyde structure
1060815-64-6 structure
Product Name:3-bromo-6-chloropyridine-2-carbaldehyde
CAS No:1060815-64-6
MF:C6H3BrClNO
MW:220.451119661331
MDL:MFCD13189344
CID:1088757
PubChem ID:71721004
Update Time:2025-06-10

3-bromo-6-chloropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-chloropicolinaldehyde
    • 3-bromo-6-chloropyridine-2-carbaldehyde
    • 3-BroMo-6-chloropyridine-2-carboxaldehyde
    • QJDOKQZCTKPLOY-UHFFFAOYSA-N
    • AB68225
    • AK138266
    • SCHEMBL17315652
    • DS-5978
    • A895869
    • DB-366276
    • EN300-220672
    • AKOS022174001
    • SY067990
    • 1060815-64-6
    • DTXSID00856862
    • C71250
    • MFCD13189344
    • CS-W007276
    • MDL: MFCD13189344
    • Inchi: 1S/C6H3BrClNO/c7-4-1-2-6(8)9-5(4)3-10/h1-3H
    • InChI Key: QJDOKQZCTKPLOY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(N=C1C=O)Cl

Computed Properties

  • Exact Mass: 218.90865g/mol
  • Monoisotopic Mass: 218.90865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30
  • XLogP3: 2.3

3-bromo-6-chloropyridine-2-carbaldehyde Pricemore >>

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